Cas no 17959-90-9 (2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one structure
17959-90-9 structure
Product Name:2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:17959-90-9
Molecular Formula:C10H11NO2
Molecular Weight:177.19984
MDL:MFCD01833988
CID:122680
PubChem ID:4054366

2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-3(4H)-one,2,6-dimethyl-
    • 2,6-Dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 2,6-dimethyl-4H-1,4-benzoxazin-3-one
    • 2,6-DIMETHYL-4H-BENZO[1,4]OXAZIN-3-ONE
    • 2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-3-on
    • 3,4-dihydro-2,6-dimethyl-3-oxo-2H-1,4-benzoxazine
    • AC1N2UA0
    • AG-E-29890
    • CTK4D7327
    • STL364650
    • SureCN5670717
    • 2,6-Dimethyl-2H-1,4-benzoxazin-3(4H)-one
    • 2-Chloro-N-(2-hydroxy-5-methylphenyl)propanamide
    • 2H-1,4-Benzoxazin-3(4H)-one, 2,6-dimethyl-
    • DTXSID20398810
    • CS-0207132
    • Z274567878
    • SCHEMBL5670717
    • EN300-98567
    • AUNQUXZPFSCXMN-UHFFFAOYSA-N
    • MFCD01833988
    • AKOS016352762
    • AKOS000421489
    • 17959-90-9
    • 2,6-DIMETHYL-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
    • 2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • 2,6-Dimethyl-1,4-benzoxazin-3-one
    • EU-0063329
    • MDL: MFCD01833988
    • InChIKey: AUNQUXZPFSCXMN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H11NO2/c1-6-3-4-9-8(5-6)11-10(12)7(2)13-9/h3-5,7H,1-2H3,(H,11,12)
    • SMILES: CC1=CC2=C(OC(C(N2)=O)C)C=C1

Computed Properties

  • Exact Mass: 177.07903
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 177.079
  • Heavy Atom Count: 13
  • Complexity: 217
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB02338-50mg
2,6-Dimethyl-2,4-dihydro-1,4-benzoxazin-3-one
17959-90-9 95%
50mg
$97.00
Aaron
AR0027TA-50mg
2H-1,4-Benzoxazin-3(4H)-one, 2,6-dimethyl-
17959-90-9 95%
50mg
$105.00
Apollo Scientific
OR111207-1g
2,6-Dimethyl-2H-1,4-benzoxazin-3(4H)-one
17959-90-9
1g
£124.00 2023-09-02
Chemenu
CM343068-5g
2,6-Dimethyl-2,4-dihydro-1,4-benzoxazin-3-one
17959-90-9 95%+
5g
$*** 2023-03-30
Enamine
EN300-98567-0.05g
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
17959-90-9 95%
0.05g
$58.0 2024-05-21
Fluorochem
058429-250mg
2,6-Dimethyl-4H-benzo[1,4]oxazin-3-one
17959-90-9
250mg
£76.00 2022-03-01
TRC
D481905-50mg
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
17959-90-9
50mg
$ 50.00 2022-06-05

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